Ethyl (3aR,7R,7aR)-2,2-diethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
Ethyl (3aR,7R,7aR)-2,2-diethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
Brand Name:
Vulcanchem
CAS No.:
204254-90-0
VCID:
VC0126683
InChI:
InChI=1S/C15H24O7S/c1-5-15(6-2)20-11-8-10(14(16)19-7-3)9-12(13(11)21-15)22-23(4,17)18/h8,11-13H,5-7,9H2,1-4H3/t11-,12-,13-/m1/s1
SMILES:
CCC1(OC2C=C(CC(C2O1)OS(=O)(=O)C)C(=O)OCC)CC
Molecular Formula:
C15H24O7S
Molecular Weight:
348.4 g/mol
Ethyl (3aR,7R,7aR)-2,2-diethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
CAS No.: 204254-90-0
Reference Standards
VCID: VC0126683
Molecular Formula: C15H24O7S
Molecular Weight: 348.4 g/mol
| CAS No. | 204254-90-0 |
|---|---|
| Product Name | Ethyl (3aR,7R,7aR)-2,2-diethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate |
| Molecular Formula | C15H24O7S |
| Molecular Weight | 348.4 g/mol |
| IUPAC Name | ethyl (3aR,7R,7aR)-2,2-diethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate |
| Standard InChI | InChI=1S/C15H24O7S/c1-5-15(6-2)20-11-8-10(14(16)19-7-3)9-12(13(11)21-15)22-23(4,17)18/h8,11-13H,5-7,9H2,1-4H3/t11-,12-,13-/m1/s1 |
| Standard InChIKey | ACWOABVIOKTVCQ-JHJVBQTASA-N |
| Isomeric SMILES | CCC1(O[C@@H]2C=C(C[C@H]([C@@H]2O1)OS(=O)(=O)C)C(=O)OCC)CC |
| SMILES | CCC1(OC2C=C(CC(C2O1)OS(=O)(=O)C)C(=O)OCC)CC |
| Canonical SMILES | CCC1(OC2C=C(CC(C2O1)OS(=O)(=O)C)C(=O)OCC)CC |
| Synonyms | [3aR-(3aα,7α,7aα)]-2,2-Diethyl-3a,6,7,7a-tetrahydro-7-[(methylsulfonyl)oxy]-1,3-benzodioxole-5-carboxylic acid Ethyl Ester |
| PubChem Compound | 9906318 |
| Last Modified | Nov 11 2021 |
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